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Compound of Interest

Compound Name: 5,5-Dimethylmorpholin-3-one

Cat. No.: B166811

This guide provides a comparative overview of commercially available analytical standards for
5,5-Dimethylmorpholin-3-one, tailored for researchers, scientists, and professionals in drug
development. It includes a summary of supplier specifications, recommended analytical
methodologies with detailed protocols, and a visual representation of a typical analytical
workflow.

Product Comparison

Commercially available analytical standards of 5,5-Dimethylmorpholin-3-one are primarily
offered for research purposes. The following table summarizes the specifications from
prominent suppliers. It is important to note that a detailed Certificate of Analysis (CoA) with
batch-specific data, including impurity profiles, should be requested from the supplier for
rigorous quantitative applications.
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Parameter Sigma-Aldrich Ambeed, Inc. ChemScene LLC
5,5- 5,5- 5,5-

Product Name Dimethylmorpholin-3- Dimethylmorpholin-3- Dimethylmorpholin-3-
one one one
5,5-dimethyl-3- 5,5-dimethyl-3- 5,5-dimethyl-3-

Synonym(s) ) ) )
morpholinone morpholinone morpholinone

CAS Number 127958-62-7 127958-62-7 127958-62-7

Molecular Formula CeH11NO2 CeH11NO2 CeH11NO:2

Molecular Weight 129.16 129.16 129.16

Purity 98% 98% Not Specified

Physical Form Solid Solid Not Specified

Storage Temperature 4°C Room Temperature Not Specified

Country of Origin CN CN Not Specified

Recommended Analytical Methodologies

While a specific validated analytical method for 5,5-Dimethylmorpholin-3-one is not readily
available in the public domain, established methods for morpholine and its derivatives can be
adapted. Gas Chromatography-Mass Spectrometry (GC-MS) following a derivatization step is a
highly sensitive and specific approach for the quantification of morpholine analogs.[1][2][3][4][5]

Experimental Protocol: GC-MS Analysis with
Derivatization

This protocol is adapted from established methods for morpholine analysis and is
recommended for the determination of 5,5-Dimethylmorpholin-3-one.[1][3][5]

1. Principle:

Direct GC-MS analysis of morpholine derivatives can be challenging due to their polarity.
Derivatization to a less polar, more volatile compound enhances chromatographic separation
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and detection. In this proposed method, 5,5-Dimethylmorpholin-3-one is converted to its N-
nitroso derivative.

2. Reagents and Materials:

¢ 5,5-Dimethylmorpholin-3-one analytical standard

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Dichloromethane (CH2Cl2)

o Purified water

o Standard laboratory glassware and equipment

3. Sample Preparation and Derivatization:

e Prepare a stock solution of 5,5-Dimethylmorpholin-3-one in purified water.

e In a reaction vial, combine a known volume of the sample or standard solution with a solution
of sodium nitrite.

 Acidify the mixture with hydrochloric acid to initiate the nitrosation reaction.

 Allow the reaction to proceed at a controlled temperature (e.g., 40°C) for a specific duration
(e.g., 10 minutes).

 After cooling, extract the resulting N-nitroso-5,5-dimethylmorpholin-3-one into
dichloromethane.

e The dichloromethane layer is then analyzed by GC-MS.
4. GC-MS Instrumentation and Conditions (suggested starting parameters):
o Gas Chromatograph: Agilent 7890A or equivalent

e Mass Spectrometer: Agilent 5975C MSD or equivalent
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e Column: DB-5MS (30 m x 0.25 mm, 0.25 pum film thickness) or equivalent
e Injection Volume: 1 pL
e Injector Temperature: 250°C
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes
o Ramp to 180°C at 10°C/min
o Ramp to 280°C at 20°C/min, hold for 5 minutes
e MS Source Temperature: 230°C
e MS Quadrupole Temperature: 150°C
« lonization Mode: Electron Impact (El) at 70 eV

e Scan Mode: Full scan or Selected lon Monitoring (SIM) for enhanced sensitivity, monitoring
for the characteristic ions of the N-nitroso derivative.

5. Method Validation:

The adapted method should be validated according to ICH guidelines, including an assessment
of specificity, linearity, range, accuracy, precision (repeatability and intermediate precision),
detection limit, and quantitation limit.

Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of a 5,5-
Dimethylmorpholin-3-one analytical standard.
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Analytical Workflow for 5,5-Dimethylmorpholin-3-one

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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